Cas no 175463-81-7 (1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester)

1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester structure
175463-81-7 structure
Product Name:1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester
CAS No:175463-81-7
MF:C16H29N3O5
MW:343.418564558029
CID:1361304
PubChem ID:10497560
Update Time:2025-04-20

1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-,1,1-dimethylethyl ester
    • SCHEMBL14493183
    • 1-Pyrrolidinecarboxylic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-(methoxyimino)-, 1,1-dimethylethyl ester, (4Z)-
    • 175463-81-7
    • tert-Butyl 3-(((tert-butoxycarbonyl)amino)methyl)-4-(methoxyimino)pyrrolidine-1-carboxylate
    • 197143-34-3
    • tert-butyl (3Z)-3-methoxyimino-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-1-carboxylate
    • tert-Butyl (Z)-3-(((tert-butoxycarbonyl)amino)methyl)-4-(methoxyimino)pyrrolidine-1-carboxylate
    • Inchi: 1S/C16H29N3O5/c1-15(2,3)23-13(20)17-8-11-9-19(10-12(11)18-22-7)14(21)24-16(4,5)6/h11H,8-10H2,1-7H3,(H,17,20)/b18-12+
    • InChI Key: QPBOYTCMSYULGM-LDADJPATSA-N
    • SMILES: O(C(C)(C)C)C(N1C/C(/C(CNC(=O)OC(C)(C)C)C1)=N\OC)=O

Computed Properties

  • Exact Mass: 343.21087
  • Monoisotopic Mass: 343.21072103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 89.5Ų

Experimental Properties

  • PSA: 89.46
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